2-(1,3-oxazol-2-yl)ethan-1-ol
Description
Synthesis Analysis
Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. The utility of oxazole as intermediates for the synthesis of new chemical entities in medicinal chemistry has been increased in the past few years . Patel et al. synthesized a series of 2-[2-(2,6-dichloro-phenylamino)-phenyl methyl]-3-{4-[(substituted phenyl) amino]-1,3-oxazol-2-yl-}quinazolin-4(3H)ones .Molecular Structure Analysis
Oxazoles is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between . The molecular formula of 2-(1,3-oxazol-2-yl)ethan-1-ol is C5H7NO2.Chemical Reactions Analysis
The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities . Oxazoles and its derivatives are a part of a number of medicinal compounds .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1,3-oxazol-2-yl)ethan-1-ol involves the conversion of a starting material containing an oxazole ring to the desired product through a series of chemical reactions.", "Starting Materials": [ "2-bromoethanol", "2-amino-2-oxazoline", "sodium hydride", "acetic anhydride", "sulfuric acid", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: React 2-bromoethanol with sodium hydride to form the corresponding alkoxide intermediate.", "Step 2: React the alkoxide intermediate with 2-amino-2-oxazoline to form the desired intermediate containing an oxazole ring.", "Step 3: Protect the hydroxyl group of the oxazole intermediate by reacting it with acetic anhydride and sulfuric acid to form the corresponding acetate ester.", "Step 4: Deprotect the hydroxyl group of the acetate ester intermediate by reacting it with sodium bicarbonate and water to form the final product, 2-(1,3-oxazol-2-yl)ethan-1-ol." ] } | |
CAS RN |
1211519-60-6 |
Product Name |
2-(1,3-oxazol-2-yl)ethan-1-ol |
Molecular Formula |
C5H7NO2 |
Molecular Weight |
113.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
